5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole

• IUPAC Name: 5-(1,3-benzodioxol-5-yl)-3-[1-(4-methylphenyl)triazol-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H13N5O3/c1-11-2-5-13(6-3-11)23-9-14(20-22-23)17-19-18(26-21-17)12-4-7-15-16(8-12)25-10-24-15/h2-9H,10H2,1H3
• InChI Key: KQDAYFRIIMHPJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(N=N2)C3=NOC(=N3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C18H13N5O3
• Molecular Weight: 347.3 g/mol
• CAS No.: 1251697-16-1

Description

5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C18H13N5O3 and its molecular weight is 347.334. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One area of application for oxadiazole derivatives is in corrosion inhibition. A study demonstrated the effectiveness of 1,3,4-oxadiazole derivatives in preventing corrosion of mild steel in sulphuric acid environments. These compounds were found to form a protective layer on the steel surface, indicating their potential as corrosion inhibitors in industrial applications (Ammal, Prajila, & Joseph, 2018).

Antimicrobial Activity

Another significant application is in the development of antimicrobial agents. Oxadiazole derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, some derivatives have shown promising antibacterial activity against various bacterial strains, suggesting their potential as lead compounds in the development of new antibacterial drugs (Tien, Tran Thi Cam, Bui Manh, & Dang, 2016).

Anticancer Agents

Oxadiazole derivatives have also been investigated for their anticancer potential. Research has found that certain oxadiazole, thiadiazole, and triazole derivatives exhibit anticancer effects on human lung adenocarcinoma and rat glioma cell lines. These compounds were evaluated for their ability to inhibit matrix metalloproteinases (MMPs), which play a crucial role in tumor progression. Some derivatives showed promising cytotoxic effects comparable to cisplatin, highlighting their potential as anticancer agents (Özdemir et al., 2017).

Nematicidal Activity

The nematicidal activity of 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups has been explored, with some compounds showing effective mortality against Bursaphelenchus xylophilus, the pine wood nematode. These findings suggest the potential of oxadiazole derivatives in agricultural applications as nematicides (Liu, Wang, Zhou, & Gan, 2022).